Cas no 122331-03-7 (ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate)

ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• (1S,2S)-TRANS-2-HYDROXY-CYCLOPENTANECARBOXYLIC ACID ETHYL ESTER
• Ethyl (1S,2S)-trans-2-hydroxycyclopentanecarboxylate
• (1S,2S)-Ethyl 2-hydroxy-1-cyclopentane carboxylate
• (S,S)-2-carboethoxycyclopentanol
• ETHYL (1S 2S)-TRANS-2-HYDROXYCYCLOPENTAN
• ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate
• ethyl 2-hydroxycyclopentane carboxylate
• ethyl anti-(1S,2S)-2-hydroxycyclopentanecarboxylate
• ethyl trans-(1S,2S)-2-hydroxycyclopentane-1-carboxylate
• (1S,2S)-Ethyl 2-hydroxycyclopentanecarboxylate
• Ethyl (1S,2S)-2-hydroxycyclopentanecarboxylate
• Cyclopentanecarboxylicacid,2-hydroxy-,ethyl ester,(1S,2S)-
• Cyclopentanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)-
• MFCD04037988
• (1S,2S)-trans-2-Hydroxycyclopentanecarboxylic acid(OEt)
• DTXSID001245566
• SCHEMBL8970323
• ETHYL (1S,2S)-2-HYDROXYCYCLOPENTANE-1-CARBOXYLATE
• 122331-03-7
• ETHYL (1S,2S)-TRANS-2-HYDROXYCYCLOPENTANECARBOXYLATE
• +Expand

• MDL： MFCD04037988
• InChIKey： IIFIGGNBUOZGAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O3/c1-2-11-8(10)6-4-3-5-7(6)9/h6-7,9H,2-5H2,1H3
• SMILES： CCOC(C1CCCC1O)=O

Computed Properties

• Exact Mass: 158.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.094294304g/mol
• Heavy Atom Count: 11
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 0.71050
• PSA: 46.53000
• Refractive Index: n20/D 1.457
• Color/Form: Colorless liquid.
• Solubility: Not determined